Cas no 1804645-22-4 (Methyl 4-iodo-5-nitro-2-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 4-iodo-5-nitro-2-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1804645-22-4
• MF: C₉H₆F₃IN₂O₅
• MW: 406.054025173187
• CID: 4836672
• Update Time: 2025-05-17

Methyl 4-iodo-5-nitro-2-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-iodo-5-nitro-2-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C9H6F3IN2O5/c1-19-6(16)2-4-7(13)5(15(17)18)3-14-8(4)20-9(10,11)12/h3H,2H2,1H3
• InChI Key： KMXUHPWALHMDKF-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C=1CC(=O)OC)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 376
• XLogP3: 2.6
• Topological Polar Surface Area: 94.2

Additional information on Methyl 4-iodo-5-nitro-2-(trifluoromethoxy)pyridine-3-acetate

Recent Advances in the Study of Methyl 4-iodo-5-nitro-2-(trifluoromethoxy)pyridine-3-acetate (CAS: 1804645-22-4)

Methyl 4-iodo-5-nitro-2-(trifluoromethoxy)pyridine-3-acetate (CAS: 1804645-22-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and nitro functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's structural features make it a valuable scaffold for designing novel therapeutic agents with enhanced pharmacokinetic properties.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the role of Methyl 4-iodo-5-nitro-2-(trifluoromethoxy)pyridine-3-acetate in the synthesis of pyridine-based kinase inhibitors. The study highlighted the compound's ability to act as a versatile building block for the construction of complex heterocyclic systems. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the compound's reactivity and selectivity. The results demonstrated that the trifluoromethoxy group significantly enhances the compound's binding affinity to target kinases, while the nitro group facilitates further functionalization through nucleophilic aromatic substitution reactions.

Another notable application of Methyl 4-iodo-5-nitro-2-(trifluoromethoxy)pyridine-3-acetate was reported in a study focusing on antimicrobial agents. The compound was utilized as a precursor for the synthesis of novel pyridine derivatives with potent activity against drug-resistant bacterial strains. The study, published in Bioorganic & Medicinal Chemistry Letters, revealed that the introduction of the trifluoromethoxy group improved the compounds' metabolic stability and membrane permeability. These findings underscore the potential of Methyl 4-iodo-5-nitro-2-(trifluoromethoxy)pyridine-3-acetate as a key intermediate in the development of next-generation antimicrobial therapies.

Despite its promising applications, the synthesis and handling of Methyl 4-iodo-5-nitro-2-(trifluoromethoxy)pyridine-3-acetate present several challenges. The compound's sensitivity to moisture and light necessitates strict control over reaction conditions. Recent advancements in synthetic methodologies, such as flow chemistry and microwave-assisted synthesis, have addressed some of these challenges by enabling more efficient and scalable production. Additionally, the development of novel purification techniques has improved the yield and purity of the compound, making it more accessible for research and industrial applications.

Looking ahead, the continued exploration of Methyl 4-iodo-5-nitro-2-(trifluoromethoxy)pyridine-3-acetate holds great promise for the pharmaceutical industry. Its unique structural features and versatile reactivity make it a valuable tool for medicinal chemists seeking to develop innovative therapeutic agents. Future research directions may include the investigation of its applications in targeted drug delivery systems and the development of prodrugs. As the field of chemical biology continues to evolve, compounds like Methyl 4-iodo-5-nitro-2-(trifluoromethoxy)pyridine-3-acetate will undoubtedly play a pivotal role in shaping the future of drug discovery and development.